Cas no 1554453-97-2 (3-Oxa-1,7-diazaspiro[4.4]nonan-2-one)

3-Oxa-1,7-diazaspiro[4.4]nonan-2-one is a heterocyclic spiro compound featuring a fused oxazole and diazepane ring system. Its unique spirocyclic structure imparts rigidity and stereochemical stability, making it a valuable scaffold in medicinal chemistry and drug discovery. The compound's dual nitrogen and oxygen functionalities enhance its potential as a versatile intermediate for synthesizing biologically active molecules, particularly in the development of protease inhibitors and CNS-targeting agents. Its compact, bicyclic framework offers improved metabolic stability and binding affinity compared to linear analogs. The compound is also of interest in asymmetric synthesis due to its chiral centers, enabling the construction of enantioselective pharmacophores.

3-Oxa-1,7-diazaspiro[4.4]nonan-2-one structure

1554453-97-2 structure

Product Name:3-Oxa-1,7-diazaspiro[4.4]nonan-2-one

CAS No:1554453-97-2

MF:C₆H₁₀N₂O₂

MW:142.155801296234

MDL:MFCD22566713

CID:5252580

Update Time:2026-03-09

3-Oxa-1,7-diazaspiro[4.4]nonan-2-one Chemical and Physical Properties

Names and Identifiers

- 3-Oxa-1,7-diazaspiro[4.4]nonan-2-one
- 3-Oxa-1,7-diaza-spiro[4.4]nonan-2-one
- MDL： MFCD22566713
- Inchi： 1S/C6H10N2O2/c9-5-8-6(4-10-5)1-2-7-3-6/h7H,1-4H2,(H,8,9)
- InChI Key： KGMHCFJLIMETNO-UHFFFAOYSA-N
- SMILES： N1C2(CCNC2)COC1=O

3-Oxa-1,7-diazaspiro[4.4]nonan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R2054-1g	3-Oxa-1,7-diaza-spiro[4.4]nonan-2-one	1554453-97-2	98%	1g	¥16438.61	2025-05-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R2054-5g	3-Oxa-1,7-diaza-spiro[4.4]nonan-2-one	1554453-97-2	98%	5g	¥60158.31	2025-05-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R2054-500mg	3-Oxa-1,7-diaza-spiro[4.4]nonan-2-one	1554453-97-2	98%	500mg	¥8726.45	2025-05-19
Enamine	EN300-378137-0.05g	3-oxa-1,7-diazaspiro[4.4]nonan-2-one	1554453-97-2	95.0%	0.05g	$839.0	2025-03-16
Enamine	EN300-378137-0.1g	3-oxa-1,7-diazaspiro[4.4]nonan-2-one	1554453-97-2	95.0%	0.1g	$879.0	2025-03-16
Enamine	EN300-378137-0.25g	3-oxa-1,7-diazaspiro[4.4]nonan-2-one	1554453-97-2	95.0%	0.25g	$920.0	2025-03-16
Enamine	EN300-378137-0.5g	3-oxa-1,7-diazaspiro[4.4]nonan-2-one	1554453-97-2	95.0%	0.5g	$959.0	2025-03-16
Enamine	EN300-378137-1.0g	3-oxa-1,7-diazaspiro[4.4]nonan-2-one	1554453-97-2	95.0%	1.0g	$999.0	2025-03-16
Enamine	EN300-378137-2.5g	3-oxa-1,7-diazaspiro[4.4]nonan-2-one	1554453-97-2	95.0%	2.5g	$1959.0	2025-03-16
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